Cas no 892769-83-4 (1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one)

892769-83-4 structure
Product name:1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-3-[(4-ethylphenyl)sulfonyl]-6-fluoro-7-(4-propyl-1-piperazinyl)-4(1H)-quinolinone
- E599-0211
- 892769-83-4
- CCG-78972
- 1-ethyl-3-(4-ethylphenyl)sulfonyl-6-fluoro-7-(4-propylpiperazin-1-yl)quinolin-4-one
- F3411-0627
- AKOS001924922
- 1-ethyl-3-((4-ethylphenyl)sulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)quinolin-4(1H)-one
- CHEMBL1715465
- HMS1867K13
- NCGC00123623-01
- 1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
-
- Inchi: 1S/C26H32FN3O3S/c1-4-11-28-12-14-30(15-13-28)24-17-23-21(16-22(24)27)26(31)25(18-29(23)6-3)34(32,33)20-9-7-19(5-2)8-10-20/h7-10,16-18H,4-6,11-15H2,1-3H3
- InChI Key: AOACOAUYPDXDKG-UHFFFAOYSA-N
- SMILES: N1(CC)C2=C(C=C(F)C(N3CCN(CCC)CC3)=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1
Computed Properties
- Exact Mass: 485.215
- Monoisotopic Mass: 485.215
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 842
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 69.3A^2
Experimental Properties
- Density: 1.231±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 663.5±55.0 °C(Predicted)
- pka: 7.94±0.10(Predicted)
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3411-0627-1mg |
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one |
892769-83-4 | 1mg |
$54.0 | 2023-09-10 | ||
Life Chemicals | F3411-0627-2mg |
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one |
892769-83-4 | 2mg |
$59.0 | 2023-09-10 | ||
Life Chemicals | F3411-0627-10μmol |
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one |
892769-83-4 | 10μmol |
$69.0 | 2023-09-10 | ||
Life Chemicals | F3411-0627-25mg |
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one |
892769-83-4 | 25mg |
$109.0 | 2023-09-10 | ||
Life Chemicals | F3411-0627-5μmol |
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one |
892769-83-4 | 5μmol |
$63.0 | 2023-09-10 | ||
Life Chemicals | F3411-0627-20μmol |
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one |
892769-83-4 | 20μmol |
$79.0 | 2023-09-10 | ||
Life Chemicals | F3411-0627-4mg |
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one |
892769-83-4 | 4mg |
$66.0 | 2023-09-10 | ||
Life Chemicals | F3411-0627-3mg |
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one |
892769-83-4 | 3mg |
$63.0 | 2023-09-10 | ||
Life Chemicals | F3411-0627-10mg |
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one |
892769-83-4 | 10mg |
$79.0 | 2023-09-10 | ||
Life Chemicals | F3411-0627-15mg |
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one |
892769-83-4 | 15mg |
$89.0 | 2023-09-10 |
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one Related Literature
-
Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
-
Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
-
Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
892769-83-4 (1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one) Related Products
- 1179622-21-9(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid)
- 1172889-70-1(1-Piperidinepropanimidamide, acetate (1:2))
- 923196-02-5(3-fluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)
- 503537-97-1(4-bromooct-1-ene)
- 2580234-88-2(2-[Benzyl(2-{[(benzyloxy)carbonyl]amino}ethyl)amino]acetic acid)
- 1020969-78-1(2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide)
- 2228640-97-7(methyl 4-amino-3-{bicyclo2.2.1hept-5-en-2-yl}butanoate)
- 152840-81-8(Valine-1-13C (9CI))
- 1228506-66-8(2-azido-N,N-diethylacetamide)
- 898791-17-8(1-(3-chloro-5-fluorophenyl)-3-(3-methylphenyl)propan-1-one)
Recommended suppliers
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk
